Cas no 56893-91-5 (1,1-Ethanediol, 2,2,2-trifluoro-1-phenyl-)

1,1-Ethanediol, 2,2,2-trifluoro-1-phenyl- structure
56893-91-5 structure
Product Name:1,1-Ethanediol, 2,2,2-trifluoro-1-phenyl-
CAS No:56893-91-5
MF:C8H7F3O2
MW:192.135193109512
CID:1603233
PubChem ID:14924416
Update Time:2025-04-21

1,1-Ethanediol, 2,2,2-trifluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Ethanediol, 2,2,2-trifluoro-1-phenyl-
    • 56893-91-5
    • 2,2,2-trifluoro-1-phenylethane-1,1-diol
    • 9RH
    • SCHEMBL25930149
    • 2,2,2-trifluoromethyl acetophenone hydrate
    • Inchi: 1S/C8H7F3O2/c9-8(10,11)7(12,13)6-4-2-1-3-5-6/h1-5,12-13H
    • InChI Key: APDULARNYREANX-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1)(O)O)(F)F

Computed Properties

  • Exact Mass: 192.03981
  • Monoisotopic Mass: 192.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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